N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide

• Molecular Formula: C17H13Cl2N3O3S
• Molecular Weight: 410.3 g/mol
• IUPAC Name: N-(6-acetamido-1,3-benzothiazol-2-yl)-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C17H13Cl2N3O3S/c1-9(23)20-11-3-4-13-15(7-11)26-17(21-13)22-16(24)8-25-14-5-2-10(18)6-12(14)19/h2-7H,8H2,1H3,(H,20,23)(H,21,22,24)
• InChI Key: NMDUUMHKJMODPM-UHFFFAOYSA-N
• SMILES: CC(=O)NC1=CC2=C(C=C1)N=C(S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl

Description

N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide involves the inhibition of bacterial DNA gyrase and topoisomerase IV, which are essential enzymes involved in DNA replication and transcription. This leads to the disruption of bacterial DNA synthesis and cell division, ultimately resulting in bacterial cell death.
Biochemical and Physiological Effects:
N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide has been shown to have minimal toxicity and side effects on mammalian cells. It has also been found to have anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various inflammatory and oxidative stress-related disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the development of new antibacterial, antifungal, and antiviral agents. However, its limitations include its relatively low solubility in water and its potential to induce bacterial resistance.

Future Directions

There are several future directions for the research on N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide. One potential direction is the development of new derivatives with improved solubility and potency. Another direction is the investigation of its potential applications in the treatment of inflammatory and oxidative stress-related disorders. Additionally, further research is needed to elucidate its mechanism of action and potential for inducing bacterial resistance.

Synthesis Methods

The synthesis of N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide involves the reaction of 2,4-dichlorophenol with 2-chloroacetic acid, followed by the reaction of the resulting product with 6-amino-1,3-benzothiazole and acetic anhydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-[6-(acetylamino)-1,3-benzothiazol-2-yl]-2-(2,4-dichlorophenoxy)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have significant antimicrobial activity against various bacterial strains, including Gram-positive and Gram-negative bacteria. In addition, it has been shown to have antifungal and antiviral activity.